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Compound of Interest

Compound Name: 6-Bromo-3-methylbenzofuran

Cat. No.: B3035550 Get Quote

As a Senior Application Scientist, my primary focus extends beyond the application of our

products to ensuring the safety and success of the entire research lifecycle. Proper chemical

waste management is not merely a regulatory hurdle; it is a fundamental pillar of laboratory

safety, environmental responsibility, and scientific integrity. This guide provides a detailed, step-

by-step protocol for the proper disposal of 6-Bromo-3-methylbenzofuran, grounded in

established safety principles and regulatory standards. Our objective is to empower you, our

scientific partners, with the knowledge to handle this compound responsibly from acquisition to

disposal.

Hazard Identification and Inherent Risk Profile
Before any handling or disposal, a thorough understanding of the compound's hazard profile is

essential. 6-Bromo-3-methylbenzofuran is a halogenated organic compound with a distinct

set of risks that dictate its handling and disposal requirements. The causality is simple:

knowledge of the hazard informs the necessary precautions.
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Property Details

Chemical Name 6-Bromo-3-methylbenzofuran

CAS Number 33118-8-4[1][2]

Molecular Formula C₉H₇BrO[2]

Physical Form Liquid[2]

GHS Hazard Classifications

H302: Harmful if swallowed[1]H315: Causes

skin irritation[1]H319: Causes serious eye

irritation[1]H335: May cause respiratory

irritation[1]

GHS Pictogram
alt text

(GHS07)[1]

Signal Word Warning[1]

These classifications necessitate that all operations, including disposal, be conducted within a

chemical fume hood to mitigate respiratory exposure.[1] The skin and eye irritation warnings

mandate the use of specific Personal Protective Equipment (PPE), as detailed below.

Mandatory Personal Protective Equipment (PPE)
Direct exposure to 6-Bromo-3-methylbenzofuran must be prevented. The selection of PPE is

a direct countermeasure to the hazards identified above.

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166

(EU) or NIOSH (US) standards.[3] A face shield should be considered if there is a splash

risk.

Skin Protection: Standard laboratory coats are insufficient. Wear impervious, flame-resistant

clothing and gloves.[3] Nitrile or neoprene gloves are recommended. Always inspect gloves

for tears or punctures before use. Contaminated clothing must be removed immediately and

washed before reuse.[1]
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Respiratory Protection: All handling should occur in a well-ventilated area, preferably a

certified chemical fume hood.[1][3] If ventilation is inadequate or if exposure limits are

exceeded, a full-face respirator with appropriate cartridges must be used.[3]

The Core Principle: Halogenated Waste Segregation
The single most critical step in the proper disposal of 6-Bromo-3-methylbenzofuran is its

correct classification and segregation as a halogenated organic waste.[4]

Causality: Halogenated organic compounds, which contain bromine, chlorine, fluorine, or

iodine, cannot be disposed of with non-halogenated organic solvents.[4][5] This is for two

primary reasons:

Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) regulates

halogenated organic compounds under the Resource Conservation and Recovery Act

(RCRA).[6] Improper mixing can lead to regulatory violations.

Disposal Method: Halogenated wastes typically require high-temperature incineration to

ensure complete destruction and to prevent the formation of highly toxic and persistent

environmental pollutants, such as dioxins and furans.[7] Mixing them with non-halogenated

solvents, which may be recycled or used for fuel blending, contaminates the entire waste

stream, significantly increasing disposal costs and environmental risk.[8]

Step-by-Step Disposal Protocol
This protocol ensures a self-validating system where each step logically follows from the

previous, minimizing the chance of error.

Container Selection:

Obtain a designated hazardous waste container specifically for "Halogenated Organic

Liquids."[4][5] These containers are often color-coded (e.g., green-labeled carboys) or

clearly marked by your institution's Environmental Health and Safety (EHS) department.[4]

Ensure the container is made of a compatible material (e.g., glass or high-density

polyethylene) and is in good condition with a secure, threaded cap.[5]

Waste Collection:
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Perform all transfers of waste into the container inside a chemical fume hood.

Use a funnel to prevent spills.

Crucially, do not mix 6-Bromo-3-methylbenzofuran with any other waste categories.

Specifically, do not add strong acids, bases, oxidizers, or non-halogenated solvents to the

halogenated waste container.[8]

Keep the waste container closed at all times except when actively adding waste.[5][8] This

prevents the release of vapors.

Labeling:

Proper labeling is a legal requirement and essential for safety. The label must be affixed to

the container before the first drop of waste is added.[5]

The label must include:

The words "Hazardous Waste".[5][8]

The full, unabbreviated chemical name: "6-Bromo-3-methylbenzofuran".[5]

If other halogenated wastes are present, list all constituents and their approximate

percentages or volumes.[4]

The date accumulation started.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the container is stored in a well-ventilated, locked location away from incompatible

materials.[1][3]
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Final Disposal:

Once the container is full or you are finished with the process, arrange for pickup by your

institution's licensed hazardous waste disposal service.[1]

Follow all institutional procedures for scheduling a waste pickup. Never attempt to dispose

of the chemical yourself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromo-3-methylbenzofuran.
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Disposal Workflow for 6-Bromo-3-methylbenzofuran

Start: Waste Generation

Identify Waste:
6-Bromo-3-methylbenzofuran

Classify as
Halogenated Organic Waste

Select Designated
'Halogenated Waste' Container

Label Container:
'Hazardous Waste'

+ Full Chemical Name

Add Waste in Fume Hood
(Keep Container Closed)

Store in Satellite
Accumulation Area (SAA)

Arrange Pickup by
Licensed Waste Carrier

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical flow from waste generation to final disposal.
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Spill and Emergency Procedures
In the event of a spill, immediate and correct action is critical to prevent exposure and

environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Remove Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[1]

Ventilate: Ensure the area is well-ventilated, using the fume hood to control vapor spread.[1]

Don PPE: Wear the full PPE detailed in Section 2.

Containment: Prevent the spill from entering drains or waterways.[1][3]

Absorption: Cover and absorb the spill with an inert, non-combustible absorbent material

such as sand, vermiculite, or silica gel.[1]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a separate, sealable, and properly labeled container for disposal as hazardous waste.

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor.[1]

On Skin: Immediately take off all contaminated clothing. Rinse skin with plenty of water.[1]

In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

By adhering to this comprehensive guide, you ensure that your innovative research is

conducted not only effectively but also with the utmost commitment to safety and environmental
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stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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